Cas no 338394-42-6 (5-Phenyl-4-{[4-(trifluoromethoxy)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one)

• Product Name: 5-Phenyl-4-{[4-(trifluoromethoxy)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one
• CAS No: 338394-42-6
• MF: C₁₇H₁₂F₃N₃O₂
• MW: 347.2912940979
• CID: 5025379
• Update Time: 2023-08-25

5-Phenyl-4-{[4-(trifluoromethoxy)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 5-phenyl-4-{[4-(trifluoromethoxy)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one
• 3-phenyl-4-({[4-(trifluoromethoxy)phenyl]amino}methylidene)-4,5-dihydro-1H-pyrazol-5-one
• MLS000756013
• HMS2586E20
• SMR000337682
• 5-Phenyl-4-{[4-(trifluoromethoxy)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one

• Inchi： 1S/C17H12F3N3O2/c18-17(19,20)25-13-8-6-12(7-9-13)21-10-14-15(22-23-16(14)24)11-4-2-1-3-5-11/h1-10H,(H2,22,23,24)/b21-10+
• InChI Key： GDDHGRVIVDPMRR-UFFVCSGVSA-N
• SMILES： FC(OC1C=CC(=CC=1)/N=C/C1C(NNC=1C1C=CC=CC=1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 546
• XLogP3: 4.1
• Topological Polar Surface Area: 62.7